Cas no 2137629-26-4 (6-chloro-4-N-ethyl-7-fluoroquinoline-3,4-diamine)

• Product Name: 6-chloro-4-N-ethyl-7-fluoroquinoline-3,4-diamine
• CAS No: 2137629-26-4
• MF: C₁₁H₁₁ClFN₃
• MW: 239.676544427872
• CID: 5267679
• Update Time: 2025-06-15

6-chloro-4-N-ethyl-7-fluoroquinoline-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N4-ethyl-7-fluoroquinoline-3,4-diamine
• 6-chloro-4-N-ethyl-7-fluoroquinoline-3,4-diamine
• 3,4-Quinolinediamine, 6-chloro-N4-ethyl-7-fluoro-

• Inchi： 1S/C11H11ClFN3/c1-2-15-11-6-3-7(12)8(13)4-10(6)16-5-9(11)14/h3-5H,2,14H2,1H3,(H,15,16)
• InChI Key： CRVZJKKTANJHSU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2C(C=1)=C(C(=CN=2)N)NCC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 2.6
• Topological Polar Surface Area: 50.9

Additional information on 6-chloro-4-N-ethyl-7-fluoroquinoline-3,4-diamine

Comprehensive Overview of 6-chloro-4-N-ethyl-7-fluoroquinoline-3,4-diamine (CAS No. 2137629-26-4)

The compound 6-chloro-4-N-ethyl-7-fluoroquinoline-3,4-diamine (CAS No. 2137629-26-4) is a fluorinated quinoline derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the chloro and fluoro substituents, contribute to its reactivity and biological activity. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting bacterial infections and inflammatory diseases. The presence of the ethyl group at the 4-position enhances its lipophilicity, which may improve membrane permeability—a critical factor in drug development.

In recent years, the demand for fluoroquinolone derivatives has surged, driven by the need for novel antibiotics amid rising antimicrobial resistance. 6-chloro-4-N-ethyl-7-fluoroquinoline-3,4-diamine stands out as a promising candidate due to its structural similarity to clinically used quinolones. Its diamine functionality offers versatile synthetic handles for further modifications, making it a valuable intermediate in medicinal chemistry. Studies suggest that such compounds may exhibit enhanced binding affinity to bacterial DNA gyrase, a key target in antibacterial therapy.

The synthesis of CAS No. 2137629-26-4 typically involves multi-step reactions, including halogenation and amination of quinoline precursors. Advanced techniques like microwave-assisted synthesis have been explored to improve yield and reduce reaction times. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, which is crucial for research applications. Environmental and safety assessments indicate that this compound should be handled under standard laboratory conditions, with no extraordinary hazards reported.

From an industrial perspective, 6-chloro-4-N-ethyl-7-fluoroquinoline-3,4-diamine aligns with the growing trend toward green chemistry. Researchers are investigating solvent-free or water-based synthetic routes to minimize waste. Its potential as a bioactive scaffold has also attracted attention in agrochemicals, where it could lead to next-generation crop protection agents. As regulatory frameworks evolve, this compound's compliance with REACH and other guidelines ensures its viability for commercial development.

Frequently asked questions about CAS No. 2137629-26-4 include its solubility profile (notably in DMSO and ethanol), stability under various pH conditions, and compatibility with common coupling reagents. Computational modeling studies predict favorable ADME properties, though experimental validation is ongoing. The compound's patent landscape reveals active interest from pharmaceutical companies, particularly in combination therapies. For researchers, sourcing high-quality 6-chloro-4-N-ethyl-7-fluoroquinoline-3,4-diamine remains a priority, with suppliers increasingly offering customized packaging for lab-scale use.

In summary, 2137629-26-4 represents a versatile building block with cross-disciplinary applications. Its development reflects broader trends in precision medicine and sustainable chemistry, addressing both scientific challenges and market needs. Future research directions may explore its role in photodynamic therapy or as a ligand in catalytic systems, further expanding its utility beyond traditional domains.